Cas no 53711-21-0 (2,5-dihydroxy-3,4,6-trimethylbenzaldehyde)

2,5-dihydroxy-3,4,6-trimethylbenzaldehyde structure
53711-21-0 structure
Product name:2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
CAS No:53711-21-0
MF:C10H12O3
MW:180.200483322144
CID:356585
PubChem ID:15004922

2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,5-dihydroxy-3,4,6-trimethyl-
    • 2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
    • CHEMBL348145
    • SCHEMBL21929661
    • EN300-189280
    • Z1511748391
    • 53711-21-0
    • DTXSID40566832
    • Inchi: InChI=1S/C10H12O3/c1-5-6(2)10(13)8(4-11)7(3)9(5)12/h4,12-13H,1-3H3
    • InChI Key: PAWLKOOZXUMOIB-UHFFFAOYSA-N
    • SMILES: OC1C(C)=C(C)C(O)=C(C)C=1C=O

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
  • XLogP3: 2.3

Experimental Properties

  • PSA: 57.53

2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-189280-0.05g
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
0.05g
$312.0 2023-09-18
TRC
D457193-2.5mg
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0
2.5mg
$ 50.00 2022-06-05
TRC
D457193-5mg
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0
5mg
$ 70.00 2022-06-05
Enamine
EN300-189280-1.0g
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
1.0g
$1343.0 2023-07-08
TRC
D457193-25mg
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0
25mg
$ 275.00 2022-06-05
Enamine
EN300-189280-0.1g
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
0.1g
$466.0 2023-09-18
Enamine
EN300-189280-2.5g
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
2.5g
$2631.0 2023-09-18
1PlusChem
1P01BGJN-2.5g
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
2.5g
$2959.00 2025-03-19
Enamine
EN300-189280-5g
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
5g
$3894.0 2023-09-18
A2B Chem LLC
AW13475-250mg
2,5-Dihydroxy-3,4,6-trimethylbenzaldehyde
53711-21-0 95%
250mg
$737.00 2024-04-19

Recommend Articles

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.